Cas no 852367-35-2 (N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852367-35-2
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6589620
• Update Time: 2025-06-15

N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide
• N-(3-(diethylamino)propyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[3-(diethylamino)propyl]-α-oxo-

• Inchi： 1S/C17H23N3O2/c1-3-20(4-2)11-7-10-18-17(22)16(21)14-12-19-15-9-6-5-8-13(14)15/h5-6,8-9,12,19H,3-4,7,10-11H2,1-2H3,(H,18,22)
• InChI Key： KYCPGUSJRYVRRB-UHFFFAOYSA-N
• SMILES： C(NCCCN(CC)CC)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• pka: 12.11±0.46(Predicted)

Additional information on N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide

Recent Advances in the Study of N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 852367-35-2)

The compound N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 852367-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the most notable findings in recent research is the compound's ability to interact with specific protein targets involved in cellular signaling pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide exhibits high affinity for certain kinase enzymes, which play a critical role in regulating cell proliferation and apoptosis. This interaction suggests potential applications in oncology, particularly in the development of targeted therapies for cancers with dysregulated kinase activity.

Further investigations have explored the compound's pharmacokinetic profile and bioavailability. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to quantify the compound's stability and metabolic fate in biological systems. These studies have revealed that N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide demonstrates favorable absorption and distribution properties, making it a viable candidate for further drug development.

In addition to its potential in oncology, recent preclinical studies have highlighted the compound's neuroprotective effects. A 2023 study in the European Journal of Pharmacology reported that N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide could mitigate oxidative stress and inflammation in neuronal cells, suggesting its utility in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These findings underscore the compound's versatility and broad therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide. Issues such as dose optimization, potential off-target effects, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-3-(diethylamino)propyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 852367-35-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities position it as a promising candidate for therapeutic development. Continued research efforts will be crucial to fully unlock its potential and translate these findings into clinical applications.